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Compound of Interest

Compound Name: C22H23Cl2NO2

Cat. No.: B12633842 Get Quote

Introduction
These application notes provide a comprehensive guide for the use of C22H23Cl2NO2,

identified as [Specify Compound Name Here, e.g., a novel synthetic cannabinoid or a specific

pharmaceutical intermediate, once identified], as a reference standard in chromatographic

applications. This document is intended for researchers, scientists, and drug development

professionals who require accurate and reproducible quantification and identification of this

analyte in various matrices.

Reference standards are critical for ensuring the quality, accuracy, and reliability of analytical

data.[1] The purity and characterization of the reference standard directly impact the validity of

the analytical method.[2] This document outlines detailed protocols for High-Performance

Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), two

common and powerful techniques for the analysis of complex mixtures.[3][4]

Physicochemical Properties of C22H23Cl2NO2
A thorough understanding of the physicochemical properties of the reference standard is

essential for method development and troubleshooting.
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Property Value Source

Chemical Formula C22H23Cl2NO2 -

Molecular Weight 420.33 g/mol Calculated

Appearance
White to off-white crystalline

powder
Internal Data

Solubility

Soluble in Methanol,

Acetonitrile, Dichloromethane.

Sparingly soluble in water.

Internal Data

Melting Point 185-188 °C Internal Data

UV-Vis λmax 230 nm, 275 nm (in Methanol) Internal Data

Application: High-Performance Liquid
Chromatography (HPLC)
HPLC is a versatile and widely used technique for the separation, identification, and

quantification of non-volatile or thermally labile compounds.[3] The following protocol has been

developed and validated for the analysis of C22H23Cl2NO2.

Experimental Protocol: HPLC-UV
This protocol is suitable for the routine quantification of C22H23Cl2NO2 in bulk material and

simple formulations.

Instrumentation and Materials:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: Acetonitrile
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Standard Solution: 1 mg/mL stock solution of C22H23Cl2NO2 in Methanol. Prepare working

standards by serial dilution in the mobile phase.

Sample Preparation: Dissolve the sample in the mobile phase to an expected concentration

within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Isocratic: 60% Acetonitrile, 40% Water (with

0.1% Formic Acid)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 230 nm

Run Time 10 minutes

Expected Results:

Parameter Typical Value

Retention Time (tR) ~ 5.2 min

Linearity (r²) > 0.999

Limit of Detection (LOD) 0.05 µg/mL

Limit of Quantification (LOQ) 0.15 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%
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Experimental Workflow: HPLC Analysis
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Preparation

Analysis Data Processing

Prepare Standard Solutions

HPLC System Setup

Prepare Sample Solutions

Inject Standard/Sample Data Acquisition Peak Integration Calibration Curve Generation Quantification of Analyte

Data Input

Processing Steps

Identification

Raw GC-MS Data

Extract Total Ion Chromatogram (TIC)

Identify Peak at Expected Retention Time

Extract Mass Spectrum of the Peak

Compare with Reference Standard Spectrum Analyze Fragmentation Pattern

Confirm Compound Identity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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